Cas no 62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
• CAS No: 62458-49-5
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 444054
• PubChem ID: 71386186
• Update Time: 2025-04-19

Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
• benzyl 2,3,6-trimethoxybenzoate
• Compound NP-024633
• DTXSID20808383
• AKOS030587646
• 62458-49-5

• Inchi： 1S/C17H18O5/c1-19-13-9-10-14(20-2)16(21-3)15(13)17(18)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• InChI Key： WKTUEASUPBAIPX-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=C(C=1OC)OC)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.11544
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives